4-(5-Fluoro-2-methyl-phenoxy)-piperidine

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 4-(5-fluoro-2-methylphenoxy)piperidine
• InChI: InChI=1S/C12H16FNO/c1-9-2-3-10(13)8-12(9)15-11-4-6-14-7-5-11/h2-3,8,11,14H,4-7H2,1H3
• InChI Key: INDVQYISLCHVLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)OC2CCNCC2

Description

4-(5-Fluoro-2-methyl-phenoxy)-piperidine is a piperidine derivative featuring a phenoxy substituent with a fluorine atom at the 5-position and a methyl group at the 2-position of the aromatic ring. Piperidine derivatives are widely explored in medicinal chemistry due to their structural versatility and ability to modulate biological targets, including enzymes, receptors, and ion channels . The fluorine and methyl substituents on the phenoxy ring likely influence the compound’s electronic, steric, and pharmacokinetic properties, which are critical for target binding and metabolic stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine Ring Modifications

• Piperidine vs. Morpholine/Piperazine: Replacement of the piperidine moiety with morpholine or piperazine in 2-piperidinyl phenyl benzamides abolishes EP2 potentiation, underscoring piperidine’s unique role in maintaining activity . This suggests that 4-(5-Fluoro-2-methyl-phenoxy)-piperidine’s piperidine core is critical for its pharmacological function.
• Piperidine in Potassium Channel Blockers: UK-78,282, a piperidine-based Kv1.3 potassium channel blocker, features bulky substituents (diphenylmethoxymethyl and propyl groups) that enhance potency . Comparatively, the phenoxy substituent in 4-(5-Fluoro-2-methyl-phenoxy)-piperidine may offer a balance between hydrophobicity and steric bulk for target engagement.

Binding Interactions

• Molecular Docking Insights: Piperidine-containing inhibitors (e.g., 4-[5-(piperidin-4-ylmethoxy)-2-(p-tolyl)pyridine-3-yl]benzonitrile) form hydrogen bonds with residues like D555 and π-π stacking with H812 in substrate-binding cavities .

Fluorination Strategies

• Fluorine Introduction :
  Fluorine is often incorporated via electrophilic substitution or late-stage fluorination (e.g., CsF-mediated fluorination in 4-(2-(2-fluoroethoxy)ethoxy)benzaldehyde synthesis) . The 5-fluoro group in the target compound may follow analogous protocols.

Data Tables

Table 1: Substituent Effects on Piperidine Derivatives

Compound	Substituents	Biological Activity	Key Findings	Reference
CID890517	4-Fluoro on benzamide	EP2 receptor potentiation (Fold shift: 5.2)	Para-fluoro critical for activity
CID2340325	2-Methyl on benzamide	Moderate EP2 potentiation (Fold shift: 3.1)	Methyl enhances hydrophobic binding
UK-78,282	Diphenylmethoxymethyl	Kv1.3 channel block (IC₅₀: 0.2 µM)	Bulky groups enhance potency
4-(5-Fluoro-2-methyl-phenoxy)-piperidine	5-Fluoro, 2-methyl on phenoxy	Hypothesized receptor modulation	Predicted optimized steric/electronic	N/A